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Compound of Interest

Compound Name: Indole-15N

Cat. No.: B8821393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Indole-15N, a stable

isotope-labeled compound used in advanced research applications. The following sections

detail toxicological data, handling procedures, and experimental protocols to ensure the safe

and effective use of this compound in a laboratory setting.

Compound Identification and Properties
Indole-15N is an isotopically labeled form of indole, where the naturally occurring nitrogen-14

(¹⁴N) atom is replaced with a nitrogen-15 (¹⁵N) isotope. This labeling is non-radioactive and is

utilized in metabolic studies, protein structure determination, and mechanistic investigations.
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Property Value

Chemical Formula C₈H₇¹⁵N

Molecular Weight 118.14 g/mol [1]

Appearance White to off-white solid/crystalline powder[2]

CAS Number 40167-58-6[1]

Melting Point 51 - 54 °C[1]

Boiling Point 253 - 254 °C[1]

Solubility
Soluble in hot alcohol, ethanol, DMSO, and

dimethylformamide. Insoluble in chloroform.

Hazard Identification and Safety Precautions
Indole-15N shares the same chemical hazards as its unlabeled counterpart. It is classified as

harmful and toxic.

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)

Acute Toxicity, Dermal (Category 3)

Skin Irritation (Category 2)

Serious Eye Damage (Category 1)

Specific target organ toxicity — single exposure (Category 3), Respiratory system

Acute aquatic toxicity (Category 1)

Signal Word: Danger

Hazard Statements:

H302: Harmful if swallowed.
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H311: Toxic in contact with skin.

H315: Causes skin irritation.

H318: Causes serious eye damage.

H335: May cause respiratory irritation.

H400: Very toxic to aquatic life.

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment should be worn when

handling Indole-15N:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator with an appropriate particulate filter.

Quantitative Safety Data
While specific occupational exposure limits (OELs) such as Permissible Exposure Limits

(PELs) or Threshold Limit Values (TLVs) have not been established for Indole or Indole-15N,

the following toxicological data for unlabeled indole should be used to guide risk assessment.
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Parameter Value Species Route Reference

LD₅₀ (Lethal

Dose, 50%)
1000 mg/kg Rat Oral

LD₅₀ (Lethal

Dose, 50%)
790 mg/kg Rabbit Dermal

EC₅₀ (Median

Effective

Concentration)

1 mg/L (48h)
Daphnia magna

(Water flea)
Aquatic

EC₅₀ (Median

Effective

Concentration)

9.42 mg/L (96h)

Scenedesmus

acuminatus

(Green algae)

Aquatic

Handling and Storage
Handling: Handle Indole-15N in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust. Avoid contact with skin, eyes, and clothing. Do not eat,

drink, or smoke in areas where the compound is handled. Wash hands thoroughly after

handling.

Storage: Store in a tightly sealed container in a cool, dry place, away from direct light and

incompatible materials such as strong oxidizing agents, iron, and iron salts.

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE. For a solid spill,

carefully sweep up the material to avoid generating dust and place it in a sealed container for

disposal. For a solution spill, absorb with an inert material (e.g., sand, vermiculite) and place in

a sealed container for disposal. Do not allow the substance to enter drains or waterways.

Experimental Protocols
Preparation of Indole-15N Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Indole-15N in Dimethyl

Sulfoxide (DMSO) for use in cell culture experiments.

Materials:

Indole-15N (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate the required mass:

Molecular Weight of Indole-15N = 118.14 g/mol

For 1 mL of a 10 mM solution, the required mass is:

Mass (g) = 0.010 mol/L * 0.001 L * 118.14 g/mol = 0.0011814 g = 1.18 mg

Weighing:

In a chemical fume hood, carefully weigh 1.18 mg of Indole-15N into a sterile

microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Indole-15N.

Vortex the tube until the solid is completely dissolved.

Storage:

Store the 10 mM stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

Metabolic Labeling of Mammalian Cells with Indole-15N
This protocol provides a general procedure for tracing the metabolic fate of indole in a

mammalian cell culture.

Materials:

Mammalian cell line of interest
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Complete cell culture medium

Indole-15N stock solution (10 mM in DMSO)

Cell culture plates or flasks

Phosphate-buffered saline (PBS)

Cell lysis buffer

Cell scraper

Centrifuge

Procedure:

Cell Seeding:

Seed the mammalian cells in culture plates at an appropriate density to ensure they are in

the logarithmic growth phase at the time of treatment.

Incubate under standard conditions (e.g., 37°C, 5% CO₂) until the cells are well-attached.

Treatment:

Prepare the treatment medium by diluting the 10 mM Indole-15N stock solution into the

complete culture medium to the desired final concentration (e.g., 10-100 µM).

Include a vehicle control group treated with the same concentration of DMSO.

Remove the existing medium from the cells and replace it with the Indole-15N-containing

medium or the vehicle control medium.

Incubation:

Incubate the cells for the desired period (e.g., 6, 12, 24 hours) to allow for the uptake and

metabolism of Indole-15N.

Cell Harvesting and Lysis:
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After incubation, aspirate the medium and wash the cells twice with ice-cold PBS.

Add an appropriate volume of cell lysis buffer to the plate and scrape the cells.

Transfer the cell lysate to a microcentrifuge tube.

Sample Processing:

Centrifuge the lysate to pellet cell debris.

Collect the supernatant for downstream analysis (e.g., LC-MS/MS) to identify and quantify

¹⁵N-labeled metabolites.

Visualizations
Tryptophan Metabolism by Gut Microbiota
The following diagram illustrates the metabolic pathway of tryptophan by gut microbiota,

leading to the production of indole and other derivatives. Indole-15N can be used as a tracer to

study this pathway.

Tryptophan (¹⁵N-labeled)

Gut Microbiota Metabolism

Tryptophan

Tryptophanase

Indole-3-propionic acid

Indole-3-acetic acid

Tryptamine

Indole (¹⁵N)
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Caption: Tryptophan metabolism by gut microbiota.

Experimental Workflow for Metabolic Labeling
This diagram outlines the key steps in a typical metabolic labeling experiment using Indole-
15N in cell culture.
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Caption: Workflow for a cell-based metabolic labeling experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b8821393?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://cdn.caymanchem.com/cdn/insert/22591.pdf
https://www.benchchem.com/product/b8821393#safety-and-handling-precautions-for-indole-15n
https://www.benchchem.com/product/b8821393#safety-and-handling-precautions-for-indole-15n
https://www.benchchem.com/product/b8821393#safety-and-handling-precautions-for-indole-15n
https://www.benchchem.com/product/b8821393#safety-and-handling-precautions-for-indole-15n
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8821393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

